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Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Orange 102, a double azo class direct dye, is a valuable tool for the visualization and

qualitative assessment of cellulose-based materials in a research setting.[1] Its strong affinity

for cellulose fibers, driven by non-covalent interactions, allows for distinct staining, making it

suitable for microscopic analysis of fiber morphology, purity, and the effects of processing or

enzymatic treatments. These application notes provide detailed protocols and technical data for

the effective use of Direct Orange 102 in a laboratory environment.

Principle of Staining
Direct dyes, like Direct Orange 102, are anionic dyes that bind to cellulosic fibers primarily

through hydrogen bonding and van der Waals forces. The planar structure of the dye molecule

facilitates its alignment with the linear cellulose polymer chains. The staining process is

influenced by several factors, including electrolyte concentration, temperature, and pH, which

affect the dye's aggregation and its affinity for the fiber. The addition of an electrolyte, such as

sodium chloride, is crucial to neutralize the negative surface charge of cellulose fibers in an

aqueous solution, thereby reducing the electrostatic repulsion between the anionic dye and the

fiber and promoting dye uptake.
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A summary of the key properties of Direct Orange 102 is provided below for easy reference.

Property Value Reference

C.I. Name Direct Orange 102 [1]

C.I. Number 29156 [2]

CAS Number 6598-63-6 [1][2]

Molecular Formula C₃₄H₂₁N₆Na₃O₁₁S₂ [1][2][3]

Molecular Weight 822.67 g/mol [1][2][3]

Appearance Red-light orange powder [2]

Solubility Soluble in water [2]

Absorbance Maxima (λmax) 246.9 nm, 275.1 nm

Recommended Staining Parameters
The optimal conditions for staining cellulose fibers with Direct Orange 102 can vary depending

on the specific type of cellulose, its source, and the desired staining intensity. The following

table provides a recommended starting range for key parameters, which can be further

optimized for specific applications.
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Parameter Recommended Range Notes

Dye Concentration 0.1% - 1.0% (w/v)

Higher concentrations may

lead to over-staining and loss

of fine structural details.

Sodium Chloride (NaCl)

Concentration
1% - 10% (w/v)

Acts as an electrolyte to

promote dye uptake. The

optimal concentration may

vary.

Staining Temperature 40°C - 95°C

Higher temperatures generally

increase the rate and extent of

dyeing.

Incubation Time 15 - 60 minutes

Longer incubation times may

be necessary for thicker or

more crystalline fibers.

pH ~7.0 - 8.0

While direct dyes are often

applied in neutral conditions, a

slightly alkaline pH may

enhance dye uptake for some

cellulosic materials.

Experimental Protocols
Materials and Reagents

Direct Orange 102 powder

Cellulose fibers (e.g., cotton, linen, viscose, microcrystalline cellulose)

Distilled or deionized water

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) for pH adjustment (optional)

Microscope slides and coverslips
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Mounting medium (e.g., glycerol or a commercial mounting medium)

Standard laboratory glassware (beakers, graduated cylinders)

Magnetic stirrer and stir bar

Hot plate or water bath

Pipettes

Forceps

Preparation of Staining Solutions
1. Stock Dye Solution (1% w/v):

Weigh 1.0 g of Direct Orange 102 powder.
Dissolve the powder in 100 mL of distilled water with gentle heating and stirring until fully
dissolved.
Allow the solution to cool to room temperature. This stock solution can be stored in a dark
bottle at 4°C for several weeks.

2. Working Staining Solution (e.g., 0.5% w/v dye, 5% w/v NaCl):

To prepare 10 mL of working solution, combine 5 mL of the 1% stock dye solution with 5 mL
of distilled water.
Add 0.5 g of NaCl to the solution.
Stir until the salt is completely dissolved.
Adjust the pH to the desired value (e.g., 7.0-8.0) using a dilute solution of Na₂CO₃ or NaOH,
if necessary. Prepare this solution fresh before use.

Staining Protocol for Microscopy
Sample Preparation: If working with a thick fiber bundle, gently tease apart a small sample of

the cellulose fibers on a clean microscope slide using forceps to ensure individual fibers are

visible.

Wetting: Apply a few drops of distilled water to the fibers on the slide to ensure they are

thoroughly wetted. This promotes even dye uptake.
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Staining: Remove the excess water and apply a few drops of the freshly prepared working

staining solution to the fibers, ensuring they are fully immersed.

Incubation: Place the microscope slide in a covered container (e.g., a petri dish with a moist

paper towel) to prevent drying. Incubate at the desired temperature (e.g., 60°C) for the

specified time (e.g., 30 minutes). A hot plate or water bath can be used to maintain the

temperature.

Washing: After incubation, carefully remove the excess staining solution from the slide using

a pipette. Gently wash the fibers by adding a few drops of distilled water and then removing

the water. Repeat this washing step 2-3 times to remove any unbound dye.

Mounting: Add a drop of mounting medium (e.g., glycerol) to the stained fibers and carefully

place a coverslip over them, avoiding the formation of air bubbles.

Visualization: Examine the stained fibers under a light microscope. Cellulose fibers should

appear in varying shades of orange.
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Experimental workflow for staining cellulose fibers.
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Interaction of Direct Orange 102 with cellulose.

Safety Precautions
Direct Orange 102 is a chemical substance and should be handled with appropriate safety

measures. It is advisable to consult the Safety Data Sheet (SDS) before use. General safety

precautions include:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the dye powder in a well-ventilated area or under a fume hood to avoid inhalation of

dust.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Store the dye and its solutions in properly labeled containers.

Troubleshooting
Weak Staining:

Increase the dye concentration, NaCl concentration, incubation temperature, or incubation

time.

Ensure the fibers are properly wetted before staining.

Check the pH of the staining solution.

Uneven Staining:

Ensure the fibers are well-separated and not clumped together.

Agitate the sample gently during incubation.

Ensure the staining solution completely covers the fibers.

Over-staining:

Decrease the dye concentration or incubation time.

Increase the number of washing steps to remove excess dye.

By following these application notes and protocols, researchers can effectively utilize Direct

Orange 102 as a reliable staining agent for the microscopic analysis of cellulose fibers. Further

optimization of the staining parameters may be required to achieve the desired results for

specific research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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